2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole

• Molecular Formula: C16H14ClF3N4O
• Molecular Weight: 370.75 g/mol
• IUPAC Name: 2-(4-chloro-2-methyl-5-propylpyrazol-3-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C16H14ClF3N4O/c1-3-4-11-12(17)13(24(2)23-11)15-22-21-14(25-15)9-5-7-10(8-6-9)16(18,19)20/h5-8H,3-4H2,1-2H3
• InChI Key: JPAVEONNEWBMQN-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1Cl)C2=NN=C(O2)C3=CC=C(C=C3)C(F)(F)F)C

Description

2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the oxadiazole family, which has been studied extensively for its biological and pharmacological properties. In

Mechanism of Action

The mechanism of action of 2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever. By inhibiting the production of prostaglandins, this compound is believed to reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has significant biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. It has also been shown to have significant antioxidant properties, which may be useful in the treatment of various diseases such as cancer and diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is its potential use in scientific research. This compound has significant anti-inflammatory, analgesic, and antipyretic properties, which may be useful in the treatment of various diseases. However, one of the limitations of this compound is its low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole. One area of interest is the potential use of this compound in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. Another area of interest is the development of new synthesis methods for this compound, which may improve its yield and solubility. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole involves the reaction of 4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid with 4-(trifluoromethyl)phenylhydrazine in the presence of a dehydrating agent such as thionyl chloride or phosphorus oxychloride. The resulting intermediate is then cyclized with the help of a coupling agent such as N,N'-dicyclohexylcarbodiimide to form the final product. The yield of this synthesis method is reported to be around 60-70%.

Scientific Research Applications

2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has been studied extensively for its potential applications in scientific research. This compound has been shown to have significant anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.